Cas no 7687-49-2 (9H-Purin-6-amine,9-[3,5-O-(1-methylethylidene)-b-D-xylofuranosyl]-)

• Product Name: 9H-Purin-6-amine,9-[3,5-O-(1-methylethylidene)-b-D-xylofuranosyl]-
• CAS No: 7687-49-2
• MF: C₁₃H₁₇N₅O₄
• MW: 307.305182218552
• CID: 579309
• PubChem ID: 254844
• Update Time: 2025-04-19

9H-Purin-6-amine,9-[3,5-O-(1-methylethylidene)-b-D-xylofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-[3,5-O-(1-methylethylidene)-b-D-xylofuranosyl]-
• 6-(6-aminopurin-9-yl)-2,2-dimethyl-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3]dioxin-7-ol
• (1R)-1-(6-Amino-purin-9-yl)-O3,O5-isopropyliden-D-1,4-anhydro-xylit
• (1R)-1-(6-amino-purin-9-yl)-O3,O5-isopropyliden-D-1,4-anhydro-xylitol
• 9-[3,5-o-(1-methylethylidene)pentofuranosyl]-9h-purin-6-amine
• AC1L5R3V
• AC1Q70TC
• AR-1H5347
• NCIOpen2_008716
• NSC79494
• NSC79495
• NSC-79495
• NSC-79494
• 7687-50-5
• 7687-49-2
• Adenine, 9-(3,5-o-isopropylidene-beta-d-xylofuranosyl)-
• DTXSID60291992

• Inchi： 1S/C13H17N5O4/c1-13(2)20-3-6-9(22-13)8(19)12(21-6)18-5-17-7-10(14)15-4-16-11(7)18/h4-6,8-9,12,19H,3H2,1-2H3,(H2,14,15,16)
• InChI Key： XHZOUHXBGRSPRW-UHFFFAOYSA-N
• SMILES： O1C(C(C2C1COC(C)(C)O2)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 307.12821
• Monoisotopic Mass: 307.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.54
• LogP: 0.39950